N,N-diethyl-2-[(4-methoxyphenyl)methyl]-1H-benzimidazole-1-ethanamine, monohydrochloride
Overview
Description
Metodesnitazene (hydrochloride) is an analytical reference standard categorized as an opioid. This product is intended for research and forensic applications.
Scientific Research Applications
Anticancer Potential
Research has indicated that certain benzimidazole derivatives possess anticancer activities. For instance, a study synthesized benzimidazole derivatives and found that one particular compound exhibited a moderate cytotoxic effect towards HeLa cells, suggesting potential in cancer treatment or research (El-Shekeil et al., 2012).
Antiprotozoal Activity
Benzimidazole derivatives have also been reported to show significant antiprotozoal activity. A study involving the synthesis of 19 new benzimidazole derivatives revealed strong activity against protozoa such as Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica. The activity of these compounds was found to surpass that of metronidazole, a standard drug used against these parasites (Pérez‐Villanueva et al., 2013).
Molecular Docking and Anti-Cancer Properties
In-depth studies involving density functional theory and molecular docking have been conducted to understand the anti-cancer properties of benzimidazole derivatives. These studies have identified the most stable states and the binding affinities of these compounds, offering insights into their potential anti-cancer activity (Karayel, 2021).
Spectroscopic and Structural Studies
Benzimidazole derivatives have been extensively studied for their structural and spectroscopic properties. Such studies involve various techniques like X-ray diffraction, HRMS, UV–Vis, FT-IR, and NMR spectroscopy, contributing to our understanding of the molecular structure and behavior of these compounds (Saral et al., 2017).
Anti-Inflammatory Properties
Research indicates that benzimidazole derivatives can exhibit anti-inflammatory properties. For instance, a study synthesized a series of compounds and evaluated their anti-inflammatory potential using carrageenan-induced paw edema bio-assay in rats, with some compounds showing promising results (KunnambathKrishnakumar et al., 2013).
properties
IUPAC Name |
N,N-diethyl-2-[2-[(4-methoxyphenyl)methyl]benzimidazol-1-yl]ethanamine;hydrochloride | |
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InChI |
InChI=1S/C21H27N3O.ClH/c1-4-23(5-2)14-15-24-20-9-7-6-8-19(20)22-21(24)16-17-10-12-18(25-3)13-11-17;/h6-13H,4-5,14-16H2,1-3H3;1H | |
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InChI Key |
IOQZPMOVWNEIKR-UHFFFAOYSA-N | |
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Canonical SMILES |
CCN(CC)CCN1C2=CC=CC=C2N=C1CC3=CC=C(C=C3)OC.Cl | |
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Molecular Formula |
C21H28ClN3O | |
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Molecular Weight |
373.9 g/mol | |
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Product Name |
Metodesnitazene (hydrochloride) | |
CAS RN |
1071546-40-1 | |
Record name | Metodesnitazene hydrochloride | |
Source | ChemIDplus | |
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Record name | METODESNITAZENE HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CVT3V45AN4 | |
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